Cas no 115023-61-5 (2-amino-6-ethylphenol)

• Product Name: 2-amino-6-ethylphenol
• CAS No: 115023-61-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD16997754
• CID: 2613451
• PubChem ID: 12791451
• Update Time: 2026-04-28

2-amino-6-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-ethylphenol

• MDL： MFCD16997754

Additional information on 2-amino-6-ethylphenol

Comprehensive Overview of 2-Amino-6-Ethylphenol (CAS No. 115023-61-5)

2-Amino-6-Ethylphenol, also known by its CAS number 115023-61-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and an ethyl substituent attached to a phenol ring. The combination of these functional groups endows 2-Amino-6-Ethylphenol with a range of chemical and biological properties that make it a valuable candidate for various applications.

In recent years, the study of 2-Amino-6-Ethylphenol has expanded beyond its initial use as a synthetic intermediate to include its potential therapeutic applications. Researchers have explored its role in the development of new drugs and its potential as a lead compound for the treatment of various diseases. One of the key areas of interest is its antioxidant properties, which have been shown to protect cells from oxidative stress and damage.

The molecular structure of 2-Amino-6-Ethylphenol (C₉H₁₃NO) is crucial in understanding its chemical behavior. The presence of the amino group (-NH₂) and the ethyl substituent (-C₂H₅) on the phenol ring (C₆H₄-OH) provides a unique set of reactivity profiles. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the ethyl substituent adds steric bulk and influences the compound's solubility and stability.

In terms of synthesis, 2-Amino-6-Ethylphenol can be prepared through several methods, including nucleophilic aromatic substitution reactions and coupling reactions. One common approach involves the reaction of 2-chloro-6-ethylphenol with ammonia or an amine derivative under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 2-Amino-6-Ethylphenol has been extensively studied in recent years. Research has shown that it exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and prevent lipid peroxidation. These properties make it a promising candidate for the development of new antioxidants for use in pharmaceuticals and cosmetics.

Beyond its antioxidant activity, 2-Amino-6-Ethylphenol has also been investigated for its potential anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory disorders. This makes it a potential therapeutic agent for conditions such as arthritis and other inflammatory diseases.

In addition to its therapeutic applications, 2-Amino-6-Ethylphenol has found use in the development of new materials and coatings. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials with applications in catalysis, gas storage, and separation technologies.

The environmental impact of 2-Amino-6-Ethylphenol is another area of active research. While it is generally considered safe for use in laboratory settings, there is ongoing investigation into its biodegradability and potential ecological effects. Studies have shown that it can be effectively degraded by certain microorganisms under aerobic conditions, suggesting that it may have a lower environmental impact compared to some other organic compounds.

In conclusion, 2-Amino-6-Ethylphenol (CAS No. 115023-61-5) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and biological properties, making it a promising candidate for further development in various fields. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.